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Compound of Interest

Compound Name: 2-Isopropoxyethanol

Cat. No.: B094787 Get Quote

Application Notes and Protocols: 2-
Isopropoxyethanol in Coatings and Inks
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 2-Isopropoxyethanol, a
versatile glycol ether, in the formulation of coatings and inks. The information compiled is

intended to guide laboratory-scale formulation and testing.

Physicochemical Properties of 2-Isopropoxyethanol
2-Isopropoxyethanol, also known as isopropyl cellosolve, is a colorless liquid with a mild,

ethereal odor.[1][2] It is a highly effective solvent for a variety of substances, making it a

valuable component in many formulations.[1][3] Its key properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₅H₁₂O₂ [1][3]

Molecular Weight 104.15 g/mol [3]

CAS Number 109-59-1 [1][3]

Appearance Colorless liquid [3][4]

Odor Mild, ether-like [1][4]

Boiling Point 133.50 °C (406.65 K) [1]

Melting Point -60 °C to -78.00 °C [1][3][4]

Flash Point 45 °C (113 °F) [3]

Density 0.903 g/cm³ at 25 °C [3][5]

Refractive Index 1.410 at 22 °C [3]

Solubility

Soluble in water, chloroform,

and ethyl acetate. Readily

dissolves in alcohols and

ethers.

[1][3]

Purity (by GC) ≥99.0% [3]

Application in Coatings
In the coatings industry, 2-Isopropoxyethanol primarily functions as a coalescing agent and a

solvent.[5] It is particularly useful in waterborne acrylic coatings and high-solids formulations.[6]

Role as a Coalescing Agent
A coalescing agent is a temporary plasticizer that facilitates the formation of a continuous film

as a latex paint cures.[7] 2-Isopropoxyethanol softens the polymer particles, allowing them to

fuse as water evaporates, which is crucial for developing the coating's desired mechanical

properties and appearance. The efficiency of a coalescing agent is often evaluated by its ability

to lower the Minimum Film Formation Temperature (MFFT) of a latex dispersion.[7]
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Impact on Coating Properties
The addition of 2-Isopropoxyethanol can influence several key performance indicators of a

coating. The following table summarizes these effects, although quantitative data for 2-
Isopropoxyethanol specifically is often proprietary and not publicly available. The

performance can be benchmarked against a control formulation without the additive.

Property
Expected Effect of 2-
Isopropoxyethanol

Test Method

Minimum Film Formation

Temperature (MFFT)
Decrease ASTM D2354

Adhesion Improvement ASTM D3359

Flexibility Improvement ASTM D522

Hardness
Potential temporary decrease,

recovers as solvent evaporates

ASTM D4366 (Pendulum

Hardness)

Gloss Potential Improvement ASTM D523

Scrub Resistance Potential Improvement ASTM D2486

Application in Inks
In the formulation of inks, particularly for gravure and flexographic printing, 2-
Isopropoxyethanol serves as a solvent to dissolve resins and control viscosity and drying

time. Glycol ethers are known to be effective in preventing clogging and ensuring the free flow

of ink components.[8]

Influence on Ink Viscosity and Drying Time
The viscosity of an ink is critical for its transfer from the printing plate to the substrate and

ultimately affects print quality.[9] Solvents like 2-Isopropoxyethanol are used to adjust the

viscosity to the desired range for a specific printing process.
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The evaporation rate of the solvent system is a primary factor controlling the drying time of the

ink.[9] Glycol ethers, with their relatively slow evaporation rates compared to some other

solvents, can be used to extend the drying time, which can be advantageous in certain printing

applications to ensure proper ink leveling and prevent premature drying on the press.[8][10]

Click to download full resolution via product page

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the performance of

coatings and inks containing 2-Isopropoxyethanol.

Protocol for Determining Minimum Film Formation
Temperature (MFFT)
Objective: To determine the lowest temperature at which a latex coating will form a continuous

film.

Standard: Based on ASTM D2354.

Apparatus:

MFFT Bar (a temperature-gradient plate).

Film applicator (e.g., 75 µm).

Dry, clean air or nitrogen source.

Procedure:

Prepare a series of latex formulations with varying concentrations of 2-Isopropoxyethanol
(e.g., 0%, 1%, 2%, 3% by weight on latex solids).

Turn on the MFFT bar and allow the temperature gradient to stabilize.

Place a strip of polyester film on the cooled platen.
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Apply a uniform film of the latex formulation across the temperature gradient using the film

applicator.

Cover the platen with the hinged lid and pass a gentle stream of dry air or nitrogen over the

surface to prevent condensation.

Allow the film to dry. A clear, continuous film will form at temperatures above the MFFT, while

a cracked, opaque, or powdery film will be present below the MFFT.

Observe the transition point and record the temperature as the MFFT.

Click to download full resolution via product page

Protocol for Evaluating Coating Adhesion
Objective: To assess the adhesion of a coating to a substrate.

Standard: Based on ASTM D3359, Method B (Cross-Cut Test).

Apparatus:

Cross-hatch cutter with multiple blades.

Pressure-sensitive tape (as specified in the standard).

Soft brush.

Illuminated magnifier.

Procedure:

Prepare coated panels with and without 2-Isopropoxyethanol and allow them to cure

completely.

Place the panel on a firm surface.
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Make a series of parallel cuts through the coating to the substrate using the cross-hatch

cutter.

Make a second series of cuts perpendicular to the first, creating a lattice pattern.

Gently brush the area to remove any detached flakes.

Apply the pressure-sensitive tape over the lattice and smooth it down firmly.

Within 90 seconds of application, remove the tape by pulling it back on itself at a 180-degree

angle in a smooth, continuous motion.

Examine the grid area for removal of coating and classify the adhesion according to the

ASTM D3359 scale (5B to 0B).

Protocol for Assessing Coating Flexibility
Objective: To determine the resistance of a coating to cracking upon bending.

Standard: Based on ASTM D522, Test Method B (Cylindrical Mandrel Test).

Apparatus:

Cylindrical mandrel set with varying diameters.

Test panels coated with the formulations to be tested.

Procedure:

Prepare coated panels with and without 2-Isopropoxyethanol and ensure they are fully

cured.

Place the coated panel over the largest diameter mandrel with the coated side facing away

from the mandrel.

Bend the panel 180 degrees around the mandrel in a steady motion.

Remove the panel and examine the coating for any signs of cracking or delamination under

magnification.
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If no failure is observed, repeat the test with progressively smaller mandrels until cracking

occurs.

The flexibility is reported as the smallest mandrel diameter at which the coating does not

crack.

Protocol for Measuring Ink Viscosity
Objective: To determine the viscosity of an ink formulation.

Apparatus:

Rotational viscometer (e.g., Brookfield type) with appropriate spindles.

Temperature-controlled water bath.

Procedure:

Prepare ink formulations with and without 2-Isopropoxyethanol.

Bring the ink sample to a constant, specified temperature (e.g., 25 °C) using the water bath.

Select a spindle and rotational speed that will give a torque reading within the recommended

range of the instrument.

Immerse the spindle into the ink to the specified depth.

Allow the viscometer to rotate for a set period to obtain a stable reading.

Record the viscosity in centipoise (cP) or other appropriate units.

Protocol for Evaluating Ink Drying Time
Objective: To assess the drying time of an ink on a specific substrate.

Apparatus:

Drawdown bar or ink proofer.
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Substrate (e.g., paper, film).

Stopwatch.

Cotton ball or similar.

Procedure:

Prepare ink formulations with and without 2-Isopropoxyethanol.

Apply a uniform film of ink to the substrate using the drawdown bar or ink proofer.

Start the stopwatch immediately after application.

At regular intervals, gently touch the ink film with a clean cotton ball.

The "set-to-touch" time is when no ink transfers to the cotton ball.

For "through-dry" time, press a thumb onto the ink film with moderate pressure. The through-

dry time is reached when no impression is left on the ink film.

Conclusion
2-Isopropoxyethanol is a versatile and effective solvent and coalescing agent for a wide

range of coating and ink formulations. Its ability to improve film formation, control viscosity, and

regulate drying time makes it a valuable tool for formulators. The experimental protocols

outlined above provide a framework for systematically evaluating the impact of 2-
Isopropoxyethanol on the performance of specific formulations. It is recommended that these

tests be conducted in a controlled laboratory environment to ensure accurate and reproducible

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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